![molecular formula C20H17BrN2O3S B3827862 N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide](/img/structure/B3827862.png)
N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide
Overview
Description
N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide, also known as BBSB, is a synthetic compound that has been widely used in scientific research. It belongs to the class of sulfonamide-based compounds and has shown potential therapeutic effects in various diseases.
Scientific Research Applications
N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide has been extensively used in scientific research for its potential therapeutic effects in various diseases. It has been studied as an inhibitor of carbonic anhydrase IX, which is overexpressed in many solid tumors and is associated with tumor progression and poor prognosis. This compound has also been investigated as an inhibitor of the HIF-1α pathway, which is involved in the adaptation of cancer cells to hypoxic conditions and is a potential target for cancer therapy. Furthermore, this compound has been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.
Mechanism of Action
The mechanism of action of N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide is not fully understood, but it is believed to act by inhibiting the activity of carbonic anhydrase IX and the HIF-1α pathway. Carbonic anhydrase IX is involved in the regulation of pH in cancer cells and is overexpressed in hypoxic conditions. Inhibition of carbonic anhydrase IX by this compound leads to a decrease in tumor growth and metastasis. The HIF-1α pathway is involved in the adaptation of cancer cells to hypoxic conditions and is a potential target for cancer therapy. Inhibition of the HIF-1α pathway by this compound leads to a decrease in tumor growth and angiogenesis.
Biochemical and physiological effects:
This compound has been shown to have anti-inflammatory and neuroprotective effects. It has been demonstrated to decrease the production of pro-inflammatory cytokines and to protect against oxidative stress-induced neuronal damage. This compound has also been shown to inhibit the activity of carbonic anhydrase IX and the HIF-1α pathway, leading to a decrease in tumor growth and angiogenesis.
Advantages and Limitations for Lab Experiments
N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide has several advantages for lab experiments, including its synthetic accessibility, stability, and specificity for carbonic anhydrase IX and the HIF-1α pathway. However, there are also limitations to its use in lab experiments, including its potential toxicity, solubility issues, and lack of selectivity for other carbonic anhydrase isoforms.
Future Directions
There are several future directions for the research on N-benzyl-3-{[(4-bromophenyl)amino]sulfonyl}benzamide. One direction is to investigate its potential therapeutic effects in other diseases, such as neurodegenerative diseases and inflammatory disorders. Another direction is to develop more selective inhibitors of carbonic anhydrase IX and the HIF-1α pathway based on the structure of this compound. Furthermore, the development of this compound analogs with improved pharmacokinetic properties and reduced toxicity would be of great interest for future research.
properties
IUPAC Name |
N-benzyl-3-[(4-bromophenyl)sulfamoyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2O3S/c21-17-9-11-18(12-10-17)23-27(25,26)19-8-4-7-16(13-19)20(24)22-14-15-5-2-1-3-6-15/h1-13,23H,14H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXTGROPKWYKXTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.